Cas no 84254-83-1 (Butanoic acid,3-methylpentyl ester)

84254-83-1 structure
Product name:Butanoic acid,3-methylpentyl ester
Butanoic acid,3-methylpentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3-methylpentyl ester
- 3-methylpentyl butanoate
- 3-methylpentyl butyrate
- 84254-83-1
- butanoic acid, 3-methylpentyl ester
- EINECS 282-528-3
- NS00058281
- DTXSID501004511
- WVY3Z4DBK3
- 3-methyl pentyl butyrate
-
- Inchi: InChI=1S/C10H20O2/c1-4-6-10(11)12-8-7-9(3)5-2/h9H,4-8H2,1-3H3
- InChI Key: GZWUADMYQBNKGP-UHFFFAOYSA-N
- SMILES: CCCC(=O)OCCC(C)CC
Computed Properties
- Exact Mass: 172.146329876g/mol
- Monoisotopic Mass: 172.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.8771 (estimate)
- Melting Point: -78°C (estimate)
- Boiling Point: 202.6°C (estimate)
- Refractive Index: 1.3908 (estimate)
Butanoic acid,3-methylpentyl ester Related Literature
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
84254-83-1 (Butanoic acid,3-methylpentyl ester) Related Products
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